Cas no 2228863-32-7 (2-{5-chlorothieno3,2-bpyridin-2-yl}-2-methylpropan-1-ol)

• Product Name: 2-{5-chlorothieno3,2-bpyridin-2-yl}-2-methylpropan-1-ol
• CAS No: 2228863-32-7
• MF: C₁₁H₁₂ClNOS
• MW: 241.737080574036
• CID: 5926307
• PubChem ID: 165634483
• Update Time: 2025-05-21

2-{5-chlorothieno3,2-bpyridin-2-yl}-2-methylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-{5-chlorothieno3,2-bpyridin-2-yl}-2-methylpropan-1-ol
• 2-{5-chlorothieno[3,2-b]pyridin-2-yl}-2-methylpropan-1-ol
• EN300-1994503
• 2228863-32-7

• Inchi： 1S/C11H12ClNOS/c1-11(2,6-14)9-5-7-8(15-9)3-4-10(12)13-7/h3-5,14H,6H2,1-2H3
• InChI Key： FIMUHGDPPJDYGI-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=C(C=C(C(C)(C)CO)S2)N=1

Computed Properties

• Exact Mass: 241.0328129g/mol
• Monoisotopic Mass: 241.0328129g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 237
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 61.4Ų

Additional information on 2-{5-chlorothieno3,2-bpyridin-2-yl}-2-methylpropan-1-ol

Introduction to 2-{5-chlorothieno[3,2-b]pyridin-2-yl}-2-methylpropan-1-ol (CAS No. 2228863-32-7) and Its Applications in Modern Chemical Biology

2-{5-chlorothieno[3,2-b]pyridin-2-yl}-2-methylpropan-1-ol, identified by the CAS number 2228863-32-7, is a sophisticated organic compound that has garnered significant attention in the field of chemical biology due to its unique structural and functional properties. This compound belongs to a class of heterocyclic molecules that integrate thienopyridine scaffolds with alkyl substituents, making it a promising candidate for various biochemical and pharmacological applications. The presence of a chlorothieno[3,2-b]pyridine core enhances its potential as a building block for drug discovery, particularly in targeting complex biological pathways.

The thieno[3,2-b]pyridine moiety is a fused bicyclic system consisting of a thiophene ring connected to a pyridine ring. This structural motif is well-documented for its role in modulating biological activities, including interactions with enzymes and receptors. The introduction of a chloro substituent at the 5-position of the thienopyridine ring further diversifies its chemical reactivity, enabling selective modifications that can fine-tune its pharmacological profile. Such modifications are crucial for developing molecules with enhanced binding affinity and reduced off-target effects.

In recent years, the pharmaceutical industry has placed increasing emphasis on the development of small-molecule inhibitors derived from heterocyclic compounds. The compound CAS No. 2228863-32-7 exemplifies this trend by combining a thienopyridine core with an alkyl chain terminated by an ol group. This structural feature not only facilitates solubility but also allows for further derivatization, making it adaptable for use in both in vitro and in vivo studies. The methylpropan-1-ol moiety contributes to the compound's lipophilicity, which is often a critical factor in drug bioavailability and membrane permeability.

One of the most compelling aspects of 2-{5-chlorothieno[3,2-b]pyridin-2-yl}-2-methylpropan-1-ol is its potential as an intermediate in the synthesis of more complex bioactive molecules. Researchers have leveraged this compound to develop novel ligands for therapeutic targets such as kinases and G-protein coupled receptors (GPCRs). For instance, studies have demonstrated that derivatives of this scaffold can exhibit inhibitory effects on specific enzymatic pathways implicated in cancer and inflammatory diseases. The versatility of the chlorothienopyridine core allows chemists to explore diverse functionalization strategies, leading to libraries of compounds with tailored biological activities.

The integration of computational chemistry and high-throughput screening has accelerated the discovery process for compounds like CAS No. 2228863-32-7. Molecular docking simulations have been instrumental in predicting binding interactions between this molecule and its target proteins. These predictions are often validated through experimental assays, providing a robust framework for optimizing lead compounds into viable drug candidates. The ability to rapidly screen large datasets has been particularly valuable in identifying promising candidates for further development.

Recent advancements in synthetic methodologies have also contributed to the growing interest in this class of compounds. Techniques such as transition-metal-catalyzed cross-coupling reactions have enabled efficient construction of the thienopyridine core, while protecting group strategies have allowed for selective functionalization at multiple sites. These improvements have not only streamlined the synthesis process but also opened new avenues for structural diversification, enhancing the likelihood of discovering novel therapeutic agents.

The pharmacokinetic properties of 2-{5-chlorothieno[3,2-b]pyridin-2-yl}-2-methylpropan-1-ol are another area of active investigation. Researchers are examining how structural modifications influence absorption, distribution, metabolism, and excretion (ADME) profiles. Understanding these relationships is essential for designing molecules that exhibit optimal pharmacokinetic behavior, ensuring efficacy while minimizing side effects. Computational models predicting ADME properties have become indispensable tools in early-stage drug discovery, allowing researchers to prioritize compounds based on their potential for successful development.

In conclusion, CAS No. 2228863-32-7, or 2-{5-chlorothieno[3,2-b]pyridin-2-yl}-2-methylpropan-1-ol, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features make it a versatile tool for developing novel therapeutic agents targeting various diseases. As research continues to uncover new applications for this compound and related derivatives, it is likely to remain at the forefront of drug discovery efforts in the coming years.